6-(3-methyl-1,2,4-oxadiazol-5-yl)-4,5-dihydropyridazin-3(2H)-one

• IUPAC Name: 3-(3-methyl-1,2,4-oxadiazol-5-yl)-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C7H8N4O2/c1-4-8-7(13-11-4)5-2-3-6(12)10-9-5/h2-3H2,1H3,(H,10,12)
• InChI Key: XPGWWEPQLYHARX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=NNC(=O)CC2
• Molecular Formula: C7H8N4O2
• Molecular Weight: 180.16 g/mol

Description

6-(3-methyl-1,2,4-oxadiazol-5-yl)-4,5-dihydropyridazin-3(2H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structure, which makes it a promising candidate for drug development and other applications.

Scientific Research Applications

Synthesis and Characterization

The compound 6-(3-methyl-1,2,4-oxadiazol-5-yl)-4,5-dihydropyridazin-3(2H)-one and its derivatives exhibit remarkable synthetic versatility. Research has highlighted the potential of this compound in synthesizing a variety of heterocycles, which are of significant interest due to their biological and chemical properties. For instance, a study by Fun et al. (2011) focused on the synthesis of a specific compound and analyzed its crystal structure, revealing details about its conformation and intermolecular interactions (Fun et al., 2011). Similarly, El‐Sayed et al. (2008) synthesized new N- and S-substituted 1,3,4-oxadiazole derivatives, illustrating the compound's role in forming complex heterocyclic structures (El‐Sayed et al., 2008).

Biological Activities

The compound's derivatives have been evaluated for various biological activities. Sharma et al. (2013) synthesized and characterized derivatives for their anticonvulsant and muscle relaxant activities, demonstrating the compound's potential in medicinal chemistry (Sharma et al., 2013). Dürüst et al. (2012) designed and synthesized novel oxadiazolyl pyrrolo triazole diones, investigating their in vitro anti-protozoal and cytotoxic activities, thus highlighting the compound's applicability in developing new therapeutic agents (Dürüst et al., 2012).

Molecular Interactions and Supramolecular Chemistry

The compound and its derivatives also show promise in the field of supramolecular chemistry. Reichert et al. (2001) discussed the binding interactions between 1,2,4-oxadiazol-5-ones and a trisimidazoline base, contributing valuable insights into the molecular recognition and binding phenomena in supramolecular complexes (Reichert et al., 2001).